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Compound of Interest

Compound Name: XZ739

Cat. No.: B8134222

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of XZ739, a potent and selective PROTAC (Proteolysis-Targeting Chimera) Bcl-xL
degrader. Adherence to these procedures is vital for ensuring laboratory safety and
environmental compliance. As XZ739 is intended for research use only, all handling and
disposal must be conducted by trained personnel familiar with the potential hazards of
chemical compounds.

Chemical and Safety Data

While a specific Safety Data Sheet (SDS) for XZ739 is not publicly available, data from
analogous compounds, such as other PROTAC Bcl-xL degraders, and general chemical safety
principles dictate a cautious approach. The following table summarizes key information for
XZ739 and recommended safety precautions.
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Property

Value | Precaution

Source

Chemical Name

4-(4-((4'-chloro-4,4-dimethyl-
3,4,5,6-tetrahydro-[1,1'-
biphenyl]-2-
yl)methyl)piperazin-1-yl)-N-((4-
((15R)-1-((2-(2,6-
dioxopiperidin-3-yl)-1,3-
dioxoisoindolin-4-yl)amino)-12-
methyl-16-(phenylthio)-3,6,9-
trioxa-12-azahexadecan-15-
yl)amino)-3-
((trifluoromethyl)sulfonyl)pheny

lsulfonyl)benzamide

MedKoo Biosciences

CAS Number

2365172-19-4

MedKoo Biosciences

Molecular Formula

C65H76CIF3N8012S3

MedKoo Biosciences

Molecular Weight

1349.99 g/mol

MedKoo Biosciences

Appearance

Solid

Probechem Biochemicals

Personal Protective Equipment
(PPE)

Safety glasses with side
shields, chemical-resistant

gloves (e.g., nitrile), lab coat.

General Laboratory Safety

Avoid inhalation of dust and

contact with skin and eyes.

Handling General Laboratory Safety
Use in a well-ventilated area or
a chemical fume hood.
Store in a tightly sealed
container in a cool, dry, and
Storage well-ventilated area. MedKoo Biosciences

Recommended long-term

storage at -20°C.

Hazard Class (Assumed)

Hazardous Chemical Waste.

Treat as a cytotoxic and

Inferred from similar

compounds
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environmentally hazardous

substance.

Experimental Protocols: Proper Disposal of XZ739

The following step-by-step protocol must be followed for the disposal of XZ739 and materials
contaminated with it. This procedure is designed to minimize exposure and ensure compliance
with hazardous waste regulations.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid XZ739 waste, including unused or expired product, contaminated personal
protective equipment (gloves, disposable lab coats), and contaminated lab supplies (e.g.,
weighing paper, pipette tips) in a dedicated, clearly labeled hazardous waste container.

o The container must be made of a chemically resistant material (e.g., high-density
polyethylene) and have a secure, tight-fitting lid.

o Label the container as "Hazardous Waste: XZ739 (Cytotoxic Chemical Waste)" and
include the accumulation start date.

e Liquid Waste:

o Collect all liquid waste containing XZ739, including residual solutions and the first rinse of
contaminated glassware, in a dedicated, leak-proof, and shatter-resistant hazardous
waste container.

o The container should be clearly labeled as "Hazardous Liquid Waste: XZ739 in [Solvent
Name] (Cytotoxic Chemical Waste)" and include the accumulation start date and the
approximate concentration of XZ739.

o Do not mix with other solvent waste streams unless compatible.

e Sharps Waste:
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o Any sharps (needles, razor blades) contaminated with XZ739 must be disposed of in a
designated, puncture-resistant sharps container that is also labeled as containing
chemical waste.

2. Decontamination of Labware:

o For reusable glassware, perform an initial rinse with a small amount of the solvent used to
dissolve the XZ739. This first rinseate must be collected as hazardous liquid waste.

e Subsequent rinses with detergent and water can be performed after the initial hazardous
rinse is collected.

3. Storage of Waste:

o Store all hazardous waste containers in a designated, secure satellite accumulation area
within the laboratory.

e Ensure secondary containment is used for all liquid waste containers to prevent spills.
o Keep waste containers closed at all times, except when adding waste.
4. Final Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

e Do not dispose of XZ739 down the drain or in the regular trash.
» Follow all institutional and local regulations for hazardous waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of XZ739 and associated waste.
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XZ739 Disposal Workflow

Start: XZ739 Waste Generated

identify Waste Type

ijquid

Liquid Waste (e.g., solutions, rinseate)

Sharps

Solid Waste (e.g., powder, contaminated PPE) Contaminated Sharps

Collect in Labeled Solid Hazardous Waste Container Collect in Labeled Liquid Hazardous Waste Container with Secondary Containment] Collect in Labeled Puncture-Resistant Sharps Container

|Store in Designated Satellite Accumulation Areal

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: A flowchart illustrating the proper segregation and disposal procedure for XZ2739
waste.

¢ To cite this document: BenchChem. [Essential Safety and Disposal Procedures for XZ739].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8134222#xz739-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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